1-benzyl-6-fluoro-7-(piperidin-1-yl)-3-tosylquinolin-4(1H)-one
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Description
1-benzyl-6-fluoro-7-(piperidin-1-yl)-3-tosylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C28H27FN2O3S and its molecular weight is 490.59. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Fluorinated Heterocycles
Fluorinated heterocycles are crucial in the pharmaceutical and agrochemical industries due to their enhanced bioavailability and stability. A study by Wu et al. (2017) delves into the rhodium(III)-catalyzed C-H activation of arenes/alkenes and versatile coupling with 2,2-difluorovinyl tosylate, leading to the synthesis of monofluorinated alkene with tosylate functionality. This process facilitates the efficient synthesis of fluorinated isoquinolin-1(2H)-ones and pyridin-2(1H)-ones, demonstrating the synthetic potential of these protocols for generating fluorinated heterocycles (Wu et al., 2017).
Novel Pharmacological Agents
Research on 1-benzyl-6-fluoro-7-(piperidin-1-yl)-3-tosylquinolin-4(1H)-one derivatives explores their potential as pharmacological agents. Senthilkumar et al. (2009) synthesized a series of novel fluoroquinolones showing significant in vitro and in vivo antimycobacterial activity against Mycobacterium tuberculosis H37Rv and multi-drug-resistant strains. The study identifies compounds with potent activity and highlights their potential as lead candidates for tuberculosis drug discovery (Senthilkumar et al., 2009).
Fluorescent Probes
The development of fluorescent probes for detecting metal ions or biological molecules is another application. A study by Bekere et al. (2013) investigates 4-amino-1,8-naphthalimide derivatives, structurally similar to this compound, as molecular probes for ZnO nanoparticles. These compounds exhibit unique fluorescence features, highlighting their potential as sensitive probes for detecting zinc oxide nanoparticles in various applications (Bekere et al., 2013).
Properties
IUPAC Name |
1-benzyl-6-fluoro-3-(4-methylphenyl)sulfonyl-7-piperidin-1-ylquinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H27FN2O3S/c1-20-10-12-22(13-11-20)35(33,34)27-19-31(18-21-8-4-2-5-9-21)25-17-26(30-14-6-3-7-15-30)24(29)16-23(25)28(27)32/h2,4-5,8-13,16-17,19H,3,6-7,14-15,18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAIJEIGAXUVOSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=CC(=C(C=C3C2=O)F)N4CCCCC4)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H27FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.